Cas no 210417-29-1 (2-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one)

• Product Name: 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one
• CAS No: 210417-29-1
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 4638573
• Update Time: 2025-10-29

2-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHYL-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)-1,2,4,5,6,7-HEXAHYDRO-3H-INDAZOL-3-ONE
• 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one
• 3H-Indazol-3-one, 2-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-1,2,4,5,6,7-hexahydro-

• Inchi： 1S/C12H14N4O2/c1-7-6-10(17)14-12(13-7)16-11(18)8-4-2-3-5-9(8)15-16/h6,15H,2-5H2,1H3,(H,13,14,17)
• InChI Key： ZIRMOHZKJYUEBC-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(=O)N1C1NC(=O)C=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one

Compound CAS No 210417-29-1: A Comprehensive Overview

The compound with CAS No 210417-29-1, known as 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and potential applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one is composed of two primary heterocyclic rings: a pyrimidine ring and an indazole ring. The pyrimidine ring is substituted with a methyl group at the 4-position and an oxo group at the 6-position. The indazole ring is further modified with a hexahydro group at the 3-position. These structural elements contribute to the compound's stability and bioavailability. Recent research has demonstrated that the spatial arrangement of these groups plays a critical role in its interactions with biological targets.

One of the most notable aspects of this compound is its ability to inhibit specific enzymes involved in cellular signaling pathways. For instance, studies have shown that CAS No 210417-29-1 exhibits potent inhibitory activity against kinases associated with cancer progression. This finding has led to its investigation as a potential anticancer agent. Moreover, the compound's selectivity for these targets suggests that it could minimize off-target effects, a critical factor in drug design.

The synthesis of CAS No 210417-29-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed methodologies such as Suzuki coupling and Stille coupling to construct the heterocyclic cores. These methods not only enhance the efficiency of synthesis but also allow for fine-tuning of the compound's properties. Recent advancements in asymmetric catalysis have further expanded the scope of its synthetic routes.

In terms of pharmacokinetics, CAS No 210417-29-1 demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature facilitates crossing biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These attributes are essential for achieving therapeutic efficacy without requiring frequent dosing.

Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying its biological activity. Ongoing studies are exploring its effects on additional cellular pathways and its potential for combination therapies. The integration of computational modeling with experimental approaches is expected to provide deeper insights into its molecular interactions.

In conclusion, CAS No 210417-29-1, or 2-(4-methyl-6 oxo 1 6 dihydropyrimidin 2 yl) 2 3 4 5 6 7 hexahydro 1H indazol 3 one, represents a significant advancement in chemical innovation. Its unique structure and versatile properties position it as a valuable tool in both academic research and industrial applications. As research progresses, this compound holds the potential to contribute meaningfully to the development of novel therapeutic agents.